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Compound Name: Gentamicin A

Cat. No.: B8718986 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed examination of the molecular properties of Gentamicin
A, a key component of the broader gentamicin antibiotic complex. The information presented

herein is intended to support research, discovery, and development activities within the

scientific community.

Introduction to the Gentamicin Complex
Gentamicin is an aminoglycoside antibiotic complex produced by the fermentation of

Micromonospora purpurea and related species.[1][2] This complex is a mixture of several

structurally related components, primarily the gentamicins C1, C1a, and C2, which constitute

the bulk of the commercially used antibiotic.[2] Another significant, albeit less abundant,

component of this complex is Gentamicin A. While the Gentamicin C complex is widely

recognized for its potent bactericidal activity, particularly against Gram-negative bacteria,

Gentamicin A possesses a distinct chemical structure and is of significant interest in

biosynthetic and analog development studies.

Molecular Properties of Gentamicin A
The fundamental molecular characteristics of Gentamicin A are summarized in the table

below. These data are critical for a range of applications, from analytical method development

to computational modeling and medicinal chemistry.
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Property Value Data Source

Chemical Formula C₁₈H₃₆N₄O₁₀ PubChem CID: 12810388[3]

Molecular Weight 468.5 g/mol PubChem CID: 12810388[3]

Exact Mass 468.24314336 Da PubChem CID: 12810388[3]

Methodology for Structural and Molecular Weight
Determination
The molecular formula and weight of aminoglycoside antibiotics like Gentamicin A are typically

determined through a combination of advanced analytical techniques. While specific

experimental protocols for the initial discovery may vary, the following methodologies represent

the standard approach in the field:

Mass Spectrometry (MS): High-resolution mass spectrometry is the primary technique for

determining the precise molecular weight of a compound. Techniques such as Electrospray

Ionization (ESI) or Matrix-Assisted Laser Desorption/Ionization (MALDI) coupled with a high-

resolution mass analyzer (e.g., Time-of-Flight (TOF) or Orbitrap) allow for the determination

of the exact mass to several decimal places. This high precision is crucial for deducing the

elemental composition.

Elemental Analysis: This method provides the percentage composition of the individual

elements (carbon, hydrogen, nitrogen, oxygen) in the compound. The experimentally

determined percentages are then used to derive the empirical formula, which can be

converted to the molecular formula using the molecular weight obtained from mass

spectrometry.

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H, ¹³C) and 2D (e.g., COSY,

HSQC, HMBC) NMR spectroscopy are indispensable for elucidating the detailed chemical

structure. By analyzing the chemical shifts, coupling constants, and correlations of the

different nuclei, the connectivity of the atoms and the stereochemistry of the molecule can be

established, thus confirming the structural formula.

The Gentamicin Complex: Component Relationship
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The following diagram illustrates the relationship between Gentamicin A and the other major

components of the gentamicin complex. This visualization aids in understanding the

heterogeneity of the natural product and the position of Gentamicin A within this family of

compounds.
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Caption: Hierarchical relationship of the Gentamicin antibiotic complex.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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